Regulatory Identity: Sole Classification as Piribedil Impurity 9 Reference Standard
Piperonyl ethyl ether (CAS 354568-41-5) is uniquely catalogued under the Chinese name 吡地贝尔杂质9 (Piribedil Impurity 9) on ChemicalBook and is supplied as a characterized reference standard for pharmaceutical impurity profiling of the antiparkinsonian drug Piribedil . Piribedil is a D2/D3 dopamine agonist (CAS 3605-01-4; MW 298.35 g/mol) used in Parkinson's disease treatment. None of the closest piperonyl analogs — piperonal (heliotropin), piperonyl butoxide (PBO), piperonyl alcohol, or piperonylic acid ethyl ester — are recognized as Piribedil-related impurities. Regulatory ANDA/DMF submissions requiring identification and quantification of Piribedil impurities mandate the use of this specific compound as the chromatographic reference for Impurity 9 [1].
| Evidence Dimension | Pharmaceutical regulatory identity as Piribedil impurity standard |
|---|---|
| Target Compound Data | CAS 354568-41-5 listed as Piribedil Impurity 9; supplied with Certificate of Analysis and detailed characterization data compliant with regulatory guidelines |
| Comparator Or Baseline | Piperonal (CAS 120-57-0): not a Piribedil impurity. Piperonyl butoxide (CAS 51-03-6): not a Piribedil impurity. Piperonyl alcohol (CAS 495-76-1): not a Piribedil impurity. Piperonylic acid ethyl ester (CAS 6951-08-2): not a Piribedil impurity. |
| Quantified Difference | Exclusive regulatory identity; zero overlap with comparator compounds in Piribedil impurity classification |
| Conditions | Pharmaceutical reference standard cataloguing; ANDA/DMF regulatory frameworks; HPLC impurity quantification at 210 nm and 238 nm detection wavelengths for Piribedil formulations |
Why This Matters
For pharmaceutical QC laboratories and ANDA filers, no alternative piperonyl compound can substitute for this CAS number when the regulatory monograph specifies Impurity 9 — procurement of the correct CAS is a compliance necessity, not a preference.
- [1] Indian Journal of Pharmaceutical Sciences. Development and Validation of Piribedil in Tablet Dosage Form by HPLC: A QbD and OFAT Approach. Published 2020-03-04. Piribedil and its impurities quantified at 210 nm and 238 nm. https://www.ijpsonline.com View Source
